Cas no 823215-15-2 (Benzenamine, 2-bromo-4,5-bis(1-methylethyl)-)
823215-15-2 structure
Product Name:Benzenamine, 2-bromo-4,5-bis(1-methylethyl)-
CAS No:823215-15-2
MF:C12H18BrN
MW:256.182022571564
CID:694624
PubChem ID:71419318
Update Time:2025-04-19
Benzenamine, 2-bromo-4,5-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-bromo-4,5-bis(1-methylethyl)-
- 2-bromo-4,5-di(propan-2-yl)aniline
- 823215-15-2
- DTXSID80838585
-
- Inchi: 1S/C12H18BrN/c1-7(2)9-5-11(13)12(14)6-10(9)8(3)4/h5-8H,14H2,1-4H3
- InChI Key: JGMKESDZZRPNRX-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)C(C)C)C(C)C)N
Computed Properties
- Exact Mass: 255.06226g/mol
- Monoisotopic Mass: 255.06226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26Ų
Benzenamine, 2-bromo-4,5-bis(1-methylethyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
823215-15-2 (Benzenamine, 2-bromo-4,5-bis(1-methylethyl)-) Related Products
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- 67665-45-6(9,9'-Spirobi[fluorene]-2,2'-diamine)
- 91339-19-4(2,4-Dimethyl-3-(1-methylethyl)benzenamine)
- 5266-84-2(4-Methyl-3-(1-methylethyl)benzenamine)
- 92050-16-3(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine)
- 96155-99-6(3-Isopropyl-4,5-dimethylaniline)
- 1899-06-5(4-Ethyl-3-isopropylaniline)
- 5369-19-7(3-(tert-Butyl)aniline)
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